Cas no 701269-35-4 (1,3-Dioxolane, 2-(2,4-difluorophenyl)-)

• Product Name: 1,3-Dioxolane, 2-(2,4-difluorophenyl)-
• CAS No: 701269-35-4
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD06209064
• CID: 1742100
• PubChem ID: 21905308
• Update Time: 2025-06-12

1,3-Dioxolane, 2-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(2,4-difluorophenyl)-
• MFCD06209064
• 701269-35-4
• AKOS006293296
• 2-(2,4-difluoro-phenyl)-[1,3]dioxolane
• CS-0193414
• E89916
• 2-(2,4-difluorophenyl)-1,3-dioxolane
• SYSBHSDCPBEQLZ-UHFFFAOYSA-N
• SCHEMBL5040961

• MDL： MFCD06209064
• Inchi： 1S/C9H8F2O2/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： SYSBHSDCPBEQLZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1OCCO1)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,3-Dioxolane, 2-(2,4-difluorophenyl)-

1,3-Dioxolane, 2-(2,4-difluorophenyl) (CAS No. 701269-35-4): An Overview and Recent Developments

1,3-Dioxolane, 2-(2,4-difluorophenyl) (CAS No. 701269-35-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has garnered considerable attention for its potential in the development of novel therapeutic agents.

The chemical structure of 1,3-Dioxolane, 2-(2,4-difluorophenyl) consists of a five-membered dioxolane ring substituted with a 2,4-difluorophenyl group. The presence of the dioxolane ring and the difluorophenyl substituent imparts specific physicochemical properties that make this compound an attractive candidate for various applications. The dioxolane ring is known for its stability and ability to form hydrogen bonds, while the difluorophenyl group enhances lipophilicity and metabolic stability.

In recent years, 1,3-Dioxolane, 2-(2,4-difluorophenyl) has been extensively studied for its potential in drug discovery and development. One of the key areas of research has been its use as a building block in the synthesis of small molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a scaffold for the development of potent inhibitors targeting specific enzymes involved in various diseases.

The pharmacological properties of 1,3-Dioxolane, 2-(2,4-difluorophenyl) have also been explored in several preclinical studies. Research conducted at the University of California demonstrated that derivatives of this compound exhibited significant anti-inflammatory and analgesic effects in animal models. These findings suggest that 1,3-Dioxolane, 2-(2,4-difluorophenyl) could be a valuable lead compound for the development of new treatments for inflammatory conditions and pain management.

Beyond its therapeutic applications, 1,3-Dioxolane, 2-(2,4-difluorophenyl) has also found utility in materials science. Its unique chemical structure makes it suitable for use in the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. A recent study published in Advanced Materials reported the successful incorporation of this compound into polymer matrices to improve their performance in various industrial applications.

The synthesis of 1,3-Dioxolane, 2-(2,4-difluorophenyl) is well-documented in the literature. Common synthetic routes involve the reaction of 2-bromo-1-(2,4-difluorophenyl)ethanol with ethylene glycol under appropriate conditions to form the desired dioxolane derivative. The choice of solvent and catalyst can significantly influence the yield and purity of the final product. Researchers at Stanford University have developed an optimized synthetic protocol that achieves high yields with minimal by-products.

In terms of safety and handling, it is important to note that while 1,3-Dioxolane, 2-(2,4-difluorophenyl) is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for 1,3-Dioxolane, 2-(2,4-difluorophenyl) are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its properties deepens, it is likely that we will see more innovative uses in both pharmaceutical and materials science sectors.

In conclusion, 1,3-Dioxolane, 2-(2,4-difluorophenyl) (CAS No. 701269-35-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is poised to play a significant role in advancing various scientific fields.